Cas no 1249105-96-1 (1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene)

• Product Name: 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene
• CAS No: 1249105-96-1
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 5833227
• PubChem ID: 62113195
• Update Time: 2025-06-13

1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene
• AKOS011393058
• 1249105-96-1
• EN300-1132965

• Inchi： 1S/C10H12BrClO/c1-2-13-10(7-11)8-3-5-9(12)6-4-8/h3-6,10H,2,7H2,1H3
• InChI Key： SAGZXKVFTMETOS-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)Cl)OCC

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene

Professional Introduction to Compound with CAS No. 1249105-96-1 and Product Name: 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene

The compound identified by the CAS number 1249105-96-1 and the product name 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene represents a significant molecule in the realm of pharmaceutical and chemical research. This compound, featuring a benzene core substituted with bromo and chloro groups, along with an ethoxyethyl side chain, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry.

At the heart of its utility lies the strategic arrangement of functional groups, which enables diverse reactivity and interaction with biological targets. The presence of both bromo and chloro substituents on the aromatic ring provides multiple sites for further functionalization, making it a versatile building block for the synthesis of more complex molecules. Additionally, the ethoxyethyl side chain introduces a polar moiety that can enhance solubility and binding affinity in biological systems.

Recent advancements in drug discovery have highlighted the importance of such multifunctional intermediates. Researchers have been exploring novel ways to leverage the reactivity of 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene to develop new therapeutic agents. For instance, its bromo group is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals.

The chloro substituent on the benzene ring also contributes to the compound's utility, as it can participate in nucleophilic substitution reactions or serve as a directing group for transition metal-catalyzed transformations. This dual functionality makes 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene a valuable asset in synthetic chemistry, allowing chemists to tailor molecular structures with precision.

In the context of medicinal chemistry, the ethoxyethyl side chain is particularly noteworthy. Ethoxyethyl groups are often incorporated into drug molecules to improve pharmacokinetic properties, such as oral bioavailability and tissue distribution. The polar nature of this group enhances interactions with biological targets while also facilitating solubility in both aqueous and organic phases, making it an attractive feature for drug design.

Recent studies have demonstrated the compound's potential in developing novel antimicrobial agents. The combination of bromo and chloro groups on the benzene ring allows for selective interactions with bacterial enzymes, disrupting essential metabolic pathways. Preliminary experiments have shown promising results in inhibiting bacterial growth, suggesting that derivatives of 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene could serve as lead compounds for new antibiotics.

Moreover, the compound's structure lends itself well to exploration in oncology research. The benzene core is a common scaffold in many anticancer drugs, and modifications at specific positions can lead to enhanced cytotoxicity against tumor cells. Researchers are investigating how variations in the substitution pattern of 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene can modulate its binding affinity to specific protein targets involved in cancer progression.

The synthetic pathways involving 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene are also being refined to improve efficiency and yield. Modern techniques in flow chemistry and catalytic processes are being employed to streamline reactions that utilize this intermediate. Such advancements not only accelerate drug discovery but also reduce costs associated with large-scale production.

From a computational chemistry perspective, virtual screening methods are being used to identify potential derivatives of 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene that exhibit enhanced biological activity. Machine learning models trained on large datasets of known drug compounds are helping researchers predict how structural modifications will affect potency and selectivity. This approach accelerates the identification of promising candidates for further experimental validation.

The environmental impact of synthesizing and using 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene is also a consideration in modern research practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Sustainable chemistry principles are being integrated into laboratory protocols to ensure that chemical research remains environmentally responsible.

In conclusion, 1-(2-bromo-1-ethoxyethyl)-4-chlorobenzene (CAS No. 1249105-96-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable tool for researchers in medicinal chemistry and synthetic organic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies for various diseases.